Cas no 1805036-53-6 (Methyl 5-bromo-4-chloro-3-(difluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 5-bromo-4-chloro-3-(difluoromethyl)pyridine-2-acetate
• CAS No: 1805036-53-6
• MF: C₉H₇BrClF₂NO₂
• MW: 314.511187791824
• CID: 4858651
• Update Time: 2025-10-30

Methyl 5-bromo-4-chloro-3-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-4-chloro-3-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C9H7BrClF2NO2/c1-16-6(15)2-5-7(9(12)13)8(11)4(10)3-14-5/h3,9H,2H2,1H3
• InChI Key： PKDQNHSTQSZCOI-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CC(=O)OC)C(C(F)F)=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-bromo-4-chloro-3-(difluoromethyl)pyridine-2-acetate

Comprehensive Overview of Methyl 5-bromo-4-chloro-3-(difluoromethyl)pyridine-2-acetate (CAS No. 1805036-53-6)

Methyl 5-bromo-4-chloro-3-(difluoromethyl)pyridine-2-acetate (CAS No. 1805036-53-6) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and halogenated substituents, has garnered attention for its potential role in drug discovery and crop protection. Its molecular structure, featuring a pyridine core with bromo, chloro, and difluoromethyl groups, offers distinct reactivity patterns that make it valuable for synthetic chemists.

In recent years, the demand for halogenated pyridines like Methyl 5-bromo-4-chloro-3-(difluoromethyl)pyridine-2-acetate has surged due to their versatility in cross-coupling reactions and bioisostere design. Researchers are particularly interested in its potential as a building block for small molecule inhibitors targeting enzymes involved in inflammatory and metabolic diseases. The difluoromethyl group, in particular, is a hotspot in medicinal chemistry due to its ability to modulate lipophilicity and metabolic stability.

The synthesis of CAS No. 1805036-53-6 typically involves multi-step processes, including halogenation, esterification, and selective fluorination. Its purity and stability are critical for applications in high-throughput screening (HTS) and structure-activity relationship (SAR) studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with industry standards.

From an environmental perspective, the sustainable synthesis of Methyl 5-bromo-4-chloro-3-(difluoromethyl)pyridine-2-acetate aligns with the growing focus on green chemistry. Innovations in catalytic fluorination and solvent-free reactions are being explored to reduce the ecological footprint of its production. This resonates with the broader trend of ESG (Environmental, Social, and Governance) compliance in chemical manufacturing.

In agrochemical research, this compound's halogenated pyridine scaffold is investigated for its herbicidal and fungicidal properties. The difluoromethyl moiety enhances bioavailability, making it a candidate for next-generation crop protection agents. Its mode of action, possibly involving enzyme inhibition or signal transduction interference, is a subject of ongoing studies.

For researchers sourcing CAS No. 1805036-53-6, quality parameters such as ≥98% purity, low heavy metal content, and batch-to-batch consistency are paramount. Suppliers often provide certificates of analysis (CoA) and stability data to meet regulatory requirements. Storage recommendations typically include anhydrous conditions and low temperatures to prevent degradation.

The patent landscape for Methyl 5-bromo-4-chloro-3-(difluoromethyl)pyridine-2-acetate reveals its inclusion in several intellectual property filings, particularly for heterocyclic compound libraries and intermediate synthesis. This underscores its commercial relevance in pharmaceutical development and agrochemical innovation.

Emerging trends in AI-driven drug discovery have further highlighted the importance of such functionalized pyridines. Computational models predict their interactions with biological targets, accelerating the identification of lead compounds. The bioisosteric replacement potential of the difluoromethyl group is a frequent topic in cheminformatics discussions.

In summary, Methyl 5-bromo-4-chloro-3-(difluoromethyl)pyridine-2-acetate (CAS No. 1805036-53-6) represents a convergence of medicinal chemistry, agrochemical science, and sustainable synthesis. Its structural features and reactivity profile position it as a valuable tool for addressing challenges in human health and agricultural productivity. Future research will likely explore its derivatives and novel applications in precision medicine and smart farming technologies.